Cas no 449742-60-3 (1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)-)

• Product Name: 1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)-
• CAS No: 449742-60-3
• MF: C₂₂H₁₈N₂O
• MW: 326.391125202179
• CID: 3989186
• PubChem ID: 1487654
• Update Time: 2025-06-14

1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)-
• BDBM50493702
• 1-benzyl-N-phenyl-1H-indole-3-carboxamide
• 1-benzyl-N-phenylindole-3-carboxamide
• 10T-1480
• 449742-60-3
• CHEMBL2435540
• AKOS005076447

• Inchi： 1S/C22H18N2O/c25-22(23-18-11-5-2-6-12-18)20-16-24(15-17-9-3-1-4-10-17)21-14-8-7-13-19(20)21/h1-14,16H,15H2,(H,23,25)
• InChI Key： CIYSSTIZRQDQNF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(C(NC2=CC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 326.142
• Monoisotopic Mass: 326.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)-

Comprehensive Overview of 1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)- (CAS No. 449742-60-3): Properties, Applications, and Research Insights

1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)- (CAS No. 449742-60-3) is a specialized organic compound belonging to the indole carboxamide family. Its unique molecular structure, featuring a phenylmethyl group and a phenyl substituent, makes it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding studies. Researchers are increasingly focusing on its derivatives for their therapeutic potential, aligning with the growing demand for novel small-molecule drugs.

The chemical properties of 1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)- include a molecular weight of 312.37 g/mol and a lipophilic nature, which influences its bioavailability and drug-likeness. These characteristics are critical in medicinal chemistry, where optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) is a priority. Recent studies highlight its relevance in neurodegenerative disease research, as indole derivatives are known to interact with serotonin receptors and kinase enzymes. This aligns with trending searches for "indole-based therapeutics" and "small molecules for CNS disorders" in scientific databases.

In synthetic chemistry, CAS No. 449742-60-3 serves as a key intermediate for constructing more complex heterocyclic compounds. Its N-phenyl and benzyl moieties offer versatile sites for further functionalization, making it valuable for structure-activity relationship (SAR) studies. Laboratories often employ palladium-catalyzed cross-coupling or microwave-assisted synthesis to modify its core structure, reflecting the industry's shift toward green chemistry and high-throughput methods. Such innovations resonate with popular queries like "sustainable synthesis of indole derivatives" and "catalysis in drug discovery."

The commercial availability of 1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)- caters to academic and industrial R&D sectors. Suppliers typically provide it as a high-purity solid (>95% HPLC), stored under inert conditions to ensure stability. Quality control protocols emphasize LC-MS and NMR verification, addressing the demand for reproducible research materials—a frequent concern in preclinical development forums. Additionally, its patent landscape reveals applications in kinase inhibitors and anti-inflammatory agents, topics frequently searched in pharmaceutical IP databases.

Emerging trends also link this compound to computational drug design. Molecular docking studies leverage its 3D conformation to predict interactions with targets like G-protein-coupled receptors (GPCRs). This intersects with the rise of AI-driven drug discovery, a hotspot in biotech discussions. Notably, its LogP value and hydrogen-bonding capacity are parameters optimized in in silico models, echoing search terms such as "cheminformatics for lead optimization".

In summary, 1H-Indole-3-carboxamide, N-phenyl-1-(phenylmethyl)- (CAS No. 449742-60-3) exemplifies the intersection of traditional medicinal chemistry and modern drug development. Its multifaceted applications—from bench-scale synthesis to virtual screening—underscore its relevance in addressing current challenges like drug resistance and CNS-targeted therapies. As research evolves, this compound will likely remain a focal point for innovations in personalized medicine and targeted therapeutics.